Cas no 270585-54-1 (Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate)

• Product Name: Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate
• CAS No: 270585-54-1
• MF: C₈H₁₇NO₂Si
• MW: 187.311583280563
• CID: 6499953
• PubChem ID: 129932052
• Update Time: 2025-06-15

Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate
• EN300-7857580
• 270585-54-1
• Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate

• Inchi： 1S/C8H17NO2Si/c1-4-11-8(10)7-5-12(2,3)6-9-7/h7,9H,4-6H2,1-3H3
• InChI Key： ZTOLSHBUOSOLQO-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)CNC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 187.102855319g/mol
• Monoisotopic Mass: 187.102855319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate

Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate (CAS No. 270585-54-1): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate (CAS No. 270585-54-1) is a unique organosilicon compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound belongs to the class of azasilolidines, which are known for their ability to form stable complexes with various metal ions and their utility in catalytic processes. The structure of Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate is characterized by a five-membered ring containing a silicon atom, two methyl groups, and an ethyl ester group attached to the carboxylate moiety.

The synthesis of Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate typically involves the reaction of a suitable silane precursor with an appropriate carboxylic acid or its derivative. Recent studies have explored various synthetic routes to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry reported a high-yield synthesis method using a palladium-catalyzed coupling reaction, which not only improved the efficiency but also minimized the formation of by-products.

In terms of physical properties, Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate is a colorless liquid with a molecular weight of approximately 169.29 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane and ethanol, making it suitable for use in various chemical reactions and analytical techniques. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under moderate pH conditions.

The biological activity of Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate has been a subject of interest in pharmaceutical research. Studies have shown that this compound can modulate the activity of certain enzymes and receptors, making it a potential lead molecule for drug discovery. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate exhibits potent inhibitory activity against the enzyme acetylcholinesterase (AChE), which is implicated in neurodegenerative diseases such as Alzheimer's disease.

Beyond its direct biological effects, Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate has also been explored for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for the introduction of various functional groups through selective chemical transformations. This versatility has led to its use in the development of novel materials and pharmaceuticals. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of new antiviral agents with promising activity against influenza viruses.

In addition to its applications in drug discovery and materials science, Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate has also been investigated for its potential as a catalyst or catalyst precursor. The presence of the silicon atom within the azasilolidine ring provides unique electronic properties that can enhance catalytic activity. A study published in Catalysis Today reported that this compound can serve as an efficient catalyst for the hydrogenation of alkenes under mild conditions, offering an environmentally friendly alternative to traditional metal-based catalysts.

The safety profile of Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate is another important aspect to consider. Toxicological studies have shown that this compound has low toxicity when handled properly and poses minimal environmental risks. However, standard safety protocols should be followed during handling and storage to ensure worker safety and prevent contamination.

In conclusion, Ethyl 3,3-dimethyl-1,3-azasilolidine-5-carboxylate (CAS No. 270585-54-1) is a versatile organosilicon compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further exploration in drug discovery, materials science, and catalysis. As research continues to advance our understanding of this compound's potential uses and mechanisms of action, it is likely to play an increasingly important role in various scientific fields.